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Compound of Interest

Dimethyl 3,4-dihydroxythiophene-
Compound Name:
2,5-dicarboxylate

Cat. No.: B186528

An In-depth Technical Guide to Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate

This technical guide provides essential information on the molecular properties of Dimethyl
3,4-dihydroxythiophene-2,5-dicarboxylate, targeting researchers, scientists, and
professionals in the field of drug development and organic synthesis.

Core Molecular Data

Key guantitative data for Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate are
summarized in the table below for easy reference and comparison.

Property Value Source
Molecular Formula CsHsOe6S [1][2]
Molecular Weight 232.21 g/mol [1][2]
CAS Number 58416-04-9 [1][2]

Synthesis and Experimental Protocols

Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate is a valuable reactant in organic
synthesis. It is notably used in Curtius-like rearrangement reactions for the synthesis of 2,5-
diamide-substituted five-membered heterocycles, including thiophenes, pyrroles, and furans.[1]
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A general experimental workflow for the synthesis of related dialkyl 3,4-dihydroxythiophene-
2,5-dicarboxylates involves the condensation of a dialkyl thioglycolate with a dialkyl oxalate in
the presence of a base, such as sodium methoxide in methanol.[3] The resulting dimetal salt
can then be alkylated to produce various derivatives.[3]

The following diagram illustrates a generalized synthetic pathway for 3,4-dialkoxythiophene
derivatives, starting from a related diethyl ester. This process typically involves condensation,
alkylation, hydrolysis, and decarboxylation.
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Generalized Synthesis of 3,4-dialkoxythiophenes
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Caption: Generalized synthetic workflow for 3,4-dialkoxythiophenes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b186528?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/58416-04-9-dimethyl-3-4-dihydroxy-2-5-thiophenedicarboxylate-pa2711677.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8219651.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8219651.htm
https://wjpr.s3.ap-south-1.amazonaws.com/article_issue/1505712394.pdf
https://www.benchchem.com/product/b186528#dimethyl-3-4-dihydroxythiophene-2-5-dicarboxylate-molecular-weight-and-formula
https://www.benchchem.com/product/b186528#dimethyl-3-4-dihydroxythiophene-2-5-dicarboxylate-molecular-weight-and-formula
https://www.benchchem.com/product/b186528#dimethyl-3-4-dihydroxythiophene-2-5-dicarboxylate-molecular-weight-and-formula
https://www.benchchem.com/product/b186528#dimethyl-3-4-dihydroxythiophene-2-5-dicarboxylate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

